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Compound of Interest

Compound Name:
1,7-Naphthyridine-2-carboxylic

acid

Cat. No.: B1612330 Get Quote

Molecular Structure and Core Properties
1,7-Naphthyridine-2-carboxylic acid belongs to a class of compounds known as

diazanaphthalenes, featuring a fused bicyclic system composed of two pyridine rings.[6] The

precise arrangement of the nitrogen atoms and the substitution of a carboxylic acid group at

the 2-position dictates its unique chemical personality, influencing its reactivity, solubility, and

potential for biological interactions. The inhibitory activity of 1,7-naphthyridine analogues

against enzymes like PIP4K2A underscores the importance of this specific scaffold in targeted

therapeutic design.[7]
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1. Preparation
Add excess solid compound
to buffer (e.g., PBS pH 7.4)

2. Equilibration
Shake at constant temp

(e.g., 25°C) for 24h

Ensure saturation

3. Separation
Centrifuge to pellet
undissolved solid

Isolate saturated solution

4. Analysis
Quantify supernatant

concentration via HPLC-UV

Confirm solid pellet remains

Result
Thermodynamic Solubility
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1. Sample Prep
Dissolve compound in

water/co-solvent

2. Acidification
Titrate with HCl to fully

protonate all sites

3. Titration
Titrate with NaOH, recording

pH after each addition

4. Plot Data
Graph pH vs. Volume of NaOH

5. pKa Determination
Identify half-equivalence point(s)

from the titration curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. chemimpex.com [chemimpex.com]

3. Biological Activity of Naturally Derived Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1612330?utm_src=pdf-body-img
https://www.benchchem.com/product/b1612330?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/26/14/4324
https://www.chemimpex.com/products/17374
https://pmc.ncbi.nlm.nih.gov/articles/PMC8306249/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Enhancement of Antibiotic Activity by 1,8-Naphthyridine Derivatives against Multi-
Resistant Bacterial Strains | MDPI [mdpi.com]

5. Antimicrobial Activity of Naphthyridine Derivatives | MDPI [mdpi.com]

6. Antimicrobial Activity of Naphthyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

7. Modelling PIP4K2A inhibitory activity of 1,7-naphthyridine analogues using machine
learning and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physicochemical properties of 1,7-Naphthyridine-2-
carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612330#physicochemical-properties-of-1-7-
naphthyridine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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